Cas no 80039-83-4 (1-Docosylpyridin-1-ium bromide)

• Product name: 1-Docosylpyridin-1-ium bromide
• CAS No: 80039-83-4
• MF: C₂₇H₅₀N+^.Br-
• MW: 468.597
• CID: 2802559
• PubChem ID: 18920620

1-Docosylpyridin-1-ium bromide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8650670
• DTXCID40547247
• DTXSID70596485
• 1-DOCOSYLPYRIDIN-1-IUM BROMIDE
• Docosylpyridiniumbromid
• 80039-83-4
• 1-Docosylpyridin-1-ium bromide

• Inchi： InChI=1S/C27H50N.BrH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-25-28-26-23-21-24-27-28;/h21,23-24,26-27H,2-20,22,25H2,1H3;1H/q+1;/p-1
• InChI Key： JFRURXLJEYJAJT-UHFFFAOYSA-M

Computed Properties

• Exact Mass: 467.31266Da
• Monoisotopic Mass: 467.31266Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 21
• Complexity: 282
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų